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Compound of Interest

Compound Name:
2-Aminopyridine-3-carboxamide

hydrochloride

CAS No.: 1221723-00-7

Cat. No.: B3365407

Get Quote

The 2-Aminopyridine-3-carboxamide Scaffold: A
Technical Guide
Subject: 2-Aminopyridine-3-carboxamide Hydrochloride (2-Aminonicotinamide HCl) CAS

Registry Number: 13438-65-8 (Free base) / 50608-99-6 (General amide derivatives) Chemical

Formula:

Executive Summary
The 2-aminopyridine-3-carboxamide scaffold is a "privileged structure" in medicinal chemistry,

characterized by a pyridine ring substituted with an amino group at the C2 position and a

carboxamide at the C3 position. This arrangement creates a dense hydrogen-bonding motif

capable of bidentate or tridentate interactions with biological targets.

Its primary utility lies in kinase inhibition (specifically c-Met and Syk), nNOS inhibition

(neuroprotection), and NAD+ mimicry (SIRT/PARP modulation). The hydrochloride salt form is

utilized to enhance aqueous solubility and bioavailability, stabilizing the basic pyridine nitrogen (
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).

Mechanistic Pharmacology & Target Engagement
Kinase Inhibition (The "Hinge Binder" Motif)
The most significant application of this scaffold is as a Type I ATP-competitive kinase inhibitor.

The 2-aminopyridine moiety functions as a high-fidelity "hinge binder" within the ATP-binding

pocket of protein kinases.

Binding Mode: The pyridine nitrogen (N1) acts as a hydrogen bond acceptor for the

backbone NH of the kinase hinge region. The exocyclic 2-amino group (

) acts as a hydrogen bond donor to the backbone carbonyl of the hinge.

Key Target:c-Met (Hepatocyte Growth Factor Receptor).[1]

Derivatives of this scaffold (e.g., BMS-777607 analogs) bind to the c-Met hinge (residues

Pro1158/Met1160 in human c-Met), blocking ATP access and autophosphorylation.

Selectivity: The 3-carboxamide group projects into the solvent-exposed region or interacts

with the "gatekeeper" residue, allowing for selectivity tuning via N-substitution on the amide.

nNOS Inhibition (The "Glutamate Clamp")
In the context of neuronal Nitric Oxide Synthase (nNOS), the 2-aminopyridine head group

mimics the guanidinium group of the natural substrate, L-Arginine.

Mechanism: The scaffold anchors into the active site via a double charge-assisted hydrogen

bond with conserved glutamate residues (Glu-592 in rat nNOS).

Therapeutic Value: Selective inhibition of nNOS over eNOS (endothelial) is critical for

treating neurodegenerative conditions (e.g., stroke, Parkinson's) without causing

hypertension.

NAD+ Mimicry (SIRT & PARP)
As a structural analog of nicotinamide (the product of NAD+ consumption), this scaffold can

modulate enzymes that utilize NAD+ as a cofactor.
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Sirtuins (SIRT1-7): Acts as a weak inhibitor or "base exchange" substrate, modulating

deacetylation rates.

PARP: The carboxamide orientation mimics the nicotinamide moiety bound in the PARP

active site, potentially inhibiting poly(ADP-ribose) synthesis.

Visualization: Pharmacophore & Binding Logic
The following diagram illustrates the dual-action binding modes of the scaffold in Kinase and

nNOS active sites.

Structure-Activity Relationship (SAR)
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Caption: Dual binding modes of the 2-aminopyridine-3-carboxamide scaffold in Kinase (Hinge)

and nNOS (Glu-Clamp) pockets.

Medicinal Chemistry & Synthesis[2][3][4]
Structure-Activity Relationship (SAR) Data
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The following table summarizes the impact of substitutions on the scaffold based on c-Met and

general kinase activity.

Position Substitution
Effect on Biological
Activity

2-Amino (

)
Unsubstituted

Critical. Essential for H-bond

donor activity. Alkylation here

usually abolishes kinase

potency.

3-Carboxamide (

)
Primary Amide

Good solubility; moderate

potency.

3-Carboxamide (

)
Aryl/Heteroaryl

High Potency. Allows access to

the hydrophobic "back pocket"

or "selectivity pocket" of the

kinase.

Pyridine C4/C5 Halogen (F, Cl)

Increases metabolic stability;

modulates pKa of the pyridine

nitrogen.

Pyridine C6 Alkyl/Aryl

Can improve hydrophobic

packing but may introduce

steric clashes if the pocket is

narrow.

Synthesis Protocol (Preferred "Med-Chem" Route)
While multicomponent reactions exist, the most reliable route for generating diverse derivatives

is the Amide Coupling of 2-aminonicotinic acid.

Reagents:

Starting Material: 2-Aminonicotinic acid (Commercial).

Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium

3-oxid hexafluorophosphate) or CDI.
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Base: DIPEA (N,N-Diisopropylethylamine).

Solvent: DMF (Dimethylformamide).[2]

Step-by-Step Protocol:

Activation: Dissolve 2-aminonicotinic acid (1.0 equiv) in dry DMF (0.2 M concentration). Add

DIPEA (2.0 equiv) and HATU (1.2 equiv). Stir at room temperature for 15 minutes to form the

active ester.

Note: The 2-amino group is weakly nucleophilic compared to the carboxylate activation, so

self-polymerization is minimal under these conditions.

Coupling: Add the desired amine (

, 1.1 equiv). For the primary amide (scaffold core), use ammonium chloride (

, 3.0 equiv) and extra DIPEA (3.0 equiv).

Reaction: Stir at RT for 4–12 hours. Monitor by LC-MS for the product mass

.

Workup: Dilute with ethyl acetate, wash with saturated

(to remove acid), water, and brine. Dry over

.[2]

Salt Formation (Hydrochloride): Dissolve the purified free base in a minimal amount of

Ethanol. Add 4M HCl in Dioxane (1.5 equiv) dropwise at 0°C. A white precipitate (the HCl

salt) will form. Filter and wash with cold ether.

Experimental Protocols
Synthesis Workflow Diagram
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Caption: Optimized synthetic workflow for the generation of 2-aminopyridine-3-carboxamide

HCl.

In Vitro c-Met Kinase Assay Protocol
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To validate the biological potential of synthesized derivatives, use a Time-Resolved

Fluorescence Resonance Energy Transfer (TR-FRET) assay.

Reagents: Recombinant human c-Met kinase domain, Poly(Glu, Tyr) 4:1 substrate labeled

with biotin, ATP, Europium-labeled anti-phosphotyrosine antibody, and XL665-labeled

streptavidin.

Preparation: Prepare a 10 mM stock of the test compound (2-aminopyridine derivative) in

DMSO. Serial dilute (1:3) to generate an 8-point dose-response curve.

Reaction:

Mix Kinase (5 ng/well) + Substrate (1 µM) + Compound in kinase buffer (

HEPES pH 7.5,

,

DTT).

Initiate reaction by adding ATP (at

concentration, typically 10 µM).

Incubate for 60 minutes at room temperature.

Detection: Add detection mix (Eu-antibody + Streptavidin-XL665) containing EDTA to stop

the kinase reaction.

Readout: Measure fluorescence ratio (665 nm / 620 nm) on a plate reader (e.g., EnVision).

Calculate

using non-linear regression.

Future Outlook & Strategic Applications
The 2-aminopyridine-3-carboxamide scaffold remains highly relevant due to its fragment-based

drug discovery (FBDD) potential.
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PROTACs: The scaffold's defined binding mode makes it an excellent "warhead" for

Proteolysis Targeting Chimeras targeting c-Met or other kinases.

CNS Penetration: The ability to tune the lipophilicity of the 3-carboxamide tail allows for the

design of blood-brain barrier (BBB) permeable nNOS inhibitors for neurodegenerative

therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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